Cas no 1447962-08-4 (4-(3-Bromo-isoxazol-5-ylmethoxy)-benzaldehyde)

• Product Name: 4-(3-Bromo-isoxazol-5-ylmethoxy)-benzaldehyde
• CAS No: 1447962-08-4
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 5219177
• Update Time: 2025-05-21

4-(3-Bromo-isoxazol-5-ylmethoxy)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromo-isoxazol-5-ylmethoxy)-benzaldehyde

• Inchi： 1S/C11H8BrNO3/c12-11-5-10(16-13-11)7-15-9-3-1-8(6-14)2-4-9/h1-6H,7H2
• InChI Key： HWHFEQJRCNZMPT-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2ON=C(Br)C=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3-Bromo-isoxazol-5-ylmethoxy)-benzaldehyde

Comprehensive Overview of 4-(3-Bromo-isoxazol-5-ylmethoxy)-benzaldehyde (CAS No. 1447962-08-4)

4-(3-Bromo-isoxazol-5-ylmethoxy)-benzaldehyde is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzaldehyde core linked to a 3-bromo-isoxazole moiety via an ether bridge, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel heterocyclic compounds, which are pivotal in drug discovery programs targeting inflammation, oncology, and infectious diseases.

The compound's CAS No. 1447962-08-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula, C₁₁H₈BrNO₃, highlights a balanced combination of reactivity and stability, ideal for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These reactions are frequently searched by chemists exploring catalysis or green chemistry alternatives, aligning with the industry's shift toward sustainable synthesis methods.

Recent trends in AI-driven drug discovery have amplified interest in 4-(3-Bromo-isoxazol-5-ylmethoxy)-benzaldehyde, as machine learning models prioritize structurally diverse scaffolds for virtual screening. The isoxazole ring, in particular, is noted for its metabolic stability and hydrogen-bonding capacity—properties often queried in forums discussing bioisosteres or fragment-based drug design. This compound’s aldehyde functionality further enables facile derivatization, a feature highlighted in patents focusing on PROTACs (Proteolysis-Targeting Chimeras).

From a synthetic perspective, the bromine substituent offers a handle for further functionalization, addressing common search queries like "halogenated isoxazole applications" or "directed ortho-metalation." Laboratories optimizing high-throughput screening workflows may find this compound advantageous due to its compatibility with automated platforms. Additionally, its crystalline form and solubility profile (often explored under keywords like "solid-phase synthesis") facilitate purification and characterization.

Environmental and safety considerations are paramount in modern chemistry. While 1447962-08-4 is not classified as hazardous under major regulatory frameworks, its handling aligns with standard organic laboratory practices—topics frequently searched alongside "chemical waste management." The compound’s stability under ambient conditions also makes it a candidate for long-term storage, a concern for academic and industrial repositories.

In summary, 4-(3-Bromo-isoxazol-5-ylmethoxy)-benzaldehyde exemplifies the intersection of innovation and utility in contemporary chemistry. Its multifaceted applications—from medicinal chemistry to material science—reflect broader trends toward modular, scalable building blocks. As demand for tailored heterocycles grows, this compound’s relevance in answering search queries like "isoxazole aldehyde uses" or "CAS 1447962-08-4 suppliers" will undoubtedly persist.